Cas no 4065-45-6 (Sulisobenzone)

• Product Name: Sulisobenzone
• CAS No: 4065-45-6
• MF: C₁₄H₁₂O₆S
• MW: 308.306483268738
• MDL: MFCD00024962
• CID: 44702
• PubChem ID: 24849809
• Update Time: 2025-12-15

Sulisobenzone Chemical and Physical Properties

Names and Identifiers

• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid
• BP-4
• 2-Hydroxy-4-Methoxy-benzophenone-5-sulfonic Acid
• UV-284
• Sulisobenzone
• Benzophenone-4
• Ultraviolet absorber UV-284
• Spectra-Sorb UV 284
• Uvistat 1121
• 2-Hydroxy-4-Methoxy Benzophenone-5-Sulfonic acid
• 2-Hydroxy-4-Methoxy-5-Sulfo Benzophenone
• 2-Hydroxy-4-methoxybenzophenone-5-sulfonic acid hydrate
• 2-Hydroxy-4-methoxy-benzophenone-5-sulfonicacid-trihydrate
• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic Acid Hydrate
• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid,HMBS,Sulisobenzone
• Sulisobenzone Hydrate
• UV absorber UV-284
• HMBS
• 2-Benzoyl-5-methoxy-1-phenol-4-sulfonic acid
• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic Acid Hydrate (contains 5-10% Isopropyl Alcohol)
• Sulisobenzone Hydrate (contains 5-10% Isopropyl Alcohol)
• UV Absorber UV-284 / BP-4
• 2-Hydroxy-4-methoxybenzophenone-5-sulfonic Acid Hydrate
• 2-Hydroxy-4-methoxybenzophenone-5-sulfonic acid
• Sungard
• Benzophenone 4
• Uval
• Sulisobenzonum
• Sulisobenzona
• Uvinul
• Seesorb 101S
• Benzenesulfonic acid, 5-benzoyl-4-hydroxy-2-methoxy-
• Syntase 230
• Uvinul MS 40
• Uvinuc ms 40
• 2-HYDROXY-4-METHOXY-5-SULFOBENZOPHENONE
• MS 40
• Sulisobenzonum [INN-Latin]
• Sulisobenzona [INN-Spanish]
• UV 284(Benzophenone-4)
• DB11185
• MFCD00024962
• SULISOBENZONE [MI]
• Q7636301
• SMR001262265
• SBI-0016590.0002
• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid ammoniate
• Uval sodium salt
• Uvinul d 5030
• D05964
• 2-Hydoxy-4-methoxy-5-sulfobenzophenone
• 5-Benzoyl-4-hydroxy-2-methoxybenzolsulfonsaeure
• SULISOBENZONE [HSDB]
• CBMicro_016354
• Tox21_111639_1
• 5-benzoyl-4-hydroxy-2-methoxy-benzenesulfonic acid
• Uval (*sodium salt*)
• Escalol 577
• AS-12605
• 1-Phenol-4-sulfonic acid, 2-benzoyl-5-methoxy-
• NSC654266
• 5-Benzoyl-4-hydroxy-2-methoxybenzene sulfonic acid
• NCGC00159404-02
• Sulisobenzone, United States Pharmacopeia (USP) Reference Standard
• Tox21_202332
• DTXCID0022436
• NCGC00257488-01
• NCGC00159404-03
• NCGC00159404-05
• CS-4610
• MFCD00977409
• SCHEMBL16330
• AC-19869
• CHEBI:135312
• Uvinul MS 40 (*sodium salt*)
• 4-hydroxy-2-methoxy-5-(oxo-phenylmethyl)benzenesulfonic acid
• AKOS015895600
• CCG-267557
• SULFISOBENZONE [VANDF]
• J-509633
• NSC-60584
• Uvinul MS 40 sodium salt
• NCGC00259881-01
• Sulisobenzone (USAN:USP:INN)
• HSDB 7422
• Tox21_303469
• Sulisobenzonum (INN-Latin)
• Sulisobenzone (USAN) (*sodium salt*)
• Uvinul MS-40 substanz
• BRD-K38602774-001-03-2
• Sungard (TN)
• SULISOBENZONE [USP-RS]
• DTXSID2042436
• EINECS 223-772-2
• Sulisobenzona (INN-Spanish)
• 1-Phenol-4-sulfonic acid, 2-benzoyl-5-methoxy-, sodium salt
• Benzenesulfonic acid, 5-benzoyl-4-hydroxy-2-methoxy-, sodium salt
• NSC60584
• BRD-K38602774-002-01-4
• SULISOBENZONE [USP MONOGRAPH]
• Sulisobenzone, analytical standard
• Cyasorb UV 284 (Salt/Mix)
• SULISOBENZONE (USP MONOGRAPH)
• Uvasorb s 5
• NCGC00159404-04
• NS00009581
• 3-Benzoyl-4-hydroxy-6-methoxybenzenesulfonic acid
• 1ST3412
• 4065-45-6
• Cyasorb UV 284 (*sodium salt*)
• 1W6L629B4K
• 4-hydroxy-2-methoxy-5-(phenylcarbonyl)benzenesulfonic acid
• Tox21_111639
• anti-frizz sheets
• UNII-1W6L629B4K
• Viosorb 111
• s4652
• I4Y
• CAS-4065-45-6
• H0466
• SULISOBENZONE (USP-RS)
• Sulisobenzone (USP/INN)
• Spectra-Sorb U.V. 284
• CHEMBL2059073
• Cyasorb UV 284 sodium salt
• SULISOBENZONE [INN]
• Sulfisobenzone
• SULISOBENZONE [USAN]
• 5-Benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid, >=97.0% (HPLC)
• Sulisobenzone [USAN:USP:INN]
• HY-B1162
• SULISOBENZONE (MART.)
• BRN 2889165
• Uvinul MS-40
• F11240
• DB-049626
• 2-methoxy-4-oxidanyl-5-(phenylcarbonyl)benzenesulfonic acid
• EC 223-772-2
• BP-4 benzophenone
• 5-benzoyl-4-hydroxy-2-methoxy-besylic acid
• 3-benzoyl-4-hydroxy-6-methoxybenesulfonic acid
• NSC-760350
• MLS004734662
• ALBB-025816
• SULISOBENZONE [MART.]
• SY036839
• UVINUL MS40
• SULISOBENZONE [WHO-DD]

• MDL： MFCD00024962
• Inchi： 1S/C14H12O6S/c1-20-12-8-11(15)10(7-13(12)21(17,18)19)14(16)9-5-3-2-4-6-9/h2-8,15H,1H3,(H,17,18,19)
• InChI Key： CXVGEDCSTKKODG-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C(C2C=CC=CC=2)=O)C=1)O)OC)(=O)(=O)O
• BRN： 2889165

Computed Properties

• Exact Mass: 308.03500
• Monoisotopic Mass: 308.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Pale yellow crystals.
• Density: 1.4574 (rough estimate)
• Melting Point: 170 ºC
• Boiling Point: 0°C
• Flash Point: 0°C
• Refractive Index: 1.5300 (estimate)
• PSA: 109.28000
• LogP: 2.95930
• Solubility: Soluble in water, ethanol, propylene glycol, insoluble in mineral oil.
• Merck: 14,8983

Sulisobenzone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DB5044300
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sulisobenzone

Professional Introduction to Sulisobenzone (CAS No 4065-45-6)

Sulisobenzone, chemically known by its CAS number 4065-45-6, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and dermatology. This compound belongs to the class of benzophenone derivatives and is widely recognized for its photoprotective properties. Its molecular structure, characterized by a benzene ring substituted with both a sulfonyl group and a hydroxyl group, contributes to its unique chemical behavior and biological activity.

The primary application of Sulisobenzone lies in its use as an ultraviolet (UV) filter, particularly in sunscreen formulations. Its ability to absorb UV-B radiation makes it an effective component in protecting skin from harmful solar radiation. Unlike some other UV filters, such as avobenzone or octinoxate, Sulisobenzone offers a broader spectrum of protection, covering both UV-A and UV-B ranges. This broad-spectrum coverage is attributed to its molecular structure, which allows it to effectively absorb wavelengths of light that can cause sunburn and long-term skin damage.

Recent research has highlighted the photostability and efficacy of Sulisobenzone in various cosmetic and pharmaceutical products. Studies have demonstrated that when incorporated into sunscreen formulations, it remains stable under prolonged exposure to sunlight, maintaining its protective properties over time. This stability is crucial for ensuring consistent protection against UV-induced damage. Additionally, Sulisobenzone has been found to exhibit minimal photo-toxicity, making it a safe option for widespread use in consumer products.

In addition to its photoprotective qualities, Sulisobenzone has shown potential in other areas of medical research. For instance, preliminary studies suggest that it may possess anti-inflammatory properties, which could make it useful in the development of topical treatments for conditions such as eczema or psoriasis. The compound's ability to interact with cellular receptors and modulate inflammatory responses has been a focus of interest for researchers exploring novel therapeutic strategies.

The synthesis of Sulisobenzone involves a series of organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the bromination of biphenyl, followed by sulfonylation and hydroxylation steps to introduce the necessary functional groups. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The regulatory landscape for cosmetic ingredients like Sulisobenzone is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Commission's Scientific Committee on Consumer Safety (SCCS). These regulatory bodies have conducted extensive reviews to assess the safety and efficacy of UV filters used in sunscreen products. The positive outcomes of these reviews have reinforced the role of Sulisobenzone as a reliable and effective component in sunscreens designed for consumer use.

The market for UV filters continues to grow as awareness of skin cancer prevention increases globally. Manufacturers are continually seeking innovative solutions to enhance the performance and stability of sunscreen formulations. In this context, Sulisobenzone stands out due to its broad-spectrum protection, photostability, and minimal photo-toxicity. These attributes have positioned it as a preferred choice for formulating high-quality sunscreens that meet both consumer expectations and regulatory requirements.

Future research directions for Sulisobenzone include exploring its potential applications beyond sunscreens, such as in anti-aging creams or treatments for hyperpigmentation. The compound's ability to scavenge reactive oxygen species generated by UV exposure suggests that it may also contribute to protecting skin from oxidative stress associated with aging. Further clinical trials are needed to validate these hypotheses and expand the therapeutic applications of this versatile benzophenone derivative.

In conclusion, Sulisobenzone (CAS No 4065-45-6) is a highly effective UV filter with broad-spectrum protection capabilities. Its stability under sunlight exposure, minimal photo-toxicity, and potential anti-inflammatory properties make it a valuable component in dermatological products. As research continues to uncover new applications for this compound, its role in protecting skin from solar damage and promoting overall skin health is expected to grow further.